![molecular formula C22H34O4 B1235067 10beta,14beta-Dihydroxytaxa-4(20),11-dien-5alpha-yl acetate](/img/structure/B1235067.png)
10beta,14beta-Dihydroxytaxa-4(20),11-dien-5alpha-yl acetate
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Overview
Description
10beta,14beta-dihydroxytaxa-4(20),11-dien-5alpha-yl acetate is a taxane diterpenoid that is taxa-4(20),11-diene in which the 5alpha hydrogen has been replaced by an acetoxy group and the 10beta and 14beta hydrogens by hydroxy groups.
Scientific Research Applications
Taxane Derivatives and Biosynthesis
Taxane derivatives, including 10beta,14beta-Dihydroxytaxa-4(20),11-dien-5alpha-yl acetate, have been identified in various species of the Taxus genus. For instance, new taxane derivatives were discovered in Taxus baccata yew grown in Israel, highlighting the diversity and potential of taxane compounds in medical research (Shi et al., 2004). Moreover, research on Taxus cell cultures has shown that early precursors like 5alpha-hydroxytaxadiene and its acetate esters can influence the formation of various hydroxy taxoids, which are crucial for understanding the biosynthetic pathways of taxane compounds (Ketchum et al., 2007).
Structural Analysis and Biotransformation
In-depth structural analysis of taxane-type diterpenes from the bark of Taxus yunnanensis has revealed complex compounds, contributing to our understanding of the structural diversity and potential biological activities of taxanes (Nguyen et al., 2003). Similarly, studies on substrate specificity for hydroxylation of polyoxygenated 4(20),11-taxadienes have indicated the potential for biotransformation in taxane biosynthesis, providing insights into enzymatic processes and metabolic pathways relevant to taxanes (Dai et al., 2003).
Novel Taxoid Derivatives and Cytotoxicity
The discovery of new taxoid derivatives from Taxus mairei and their potential cytotoxic properties against cancer cell lines demonstrates the ongoing research into the therapeutic applications of taxane compounds (Shen et al., 2004). Additionally, the identification of taxane diterpenoids from Taxus yunnanensis and Taxus cuspidata further expands the knowledge of taxane diversity and their potential pharmacological uses (Shi et al., 2000).
Taxane Metabolism and Hydroxylation
Research on Taxus cell cultures has revealed insights into taxoid metabolism, particularly the role of cytochrome P450 in the hydroxylation of taxoids. This understanding is crucial for manipulating metabolic pathways to potentially enhance the production of therapeutic compounds like Taxol (Jennewein et al., 2003).
Biotransformation Studies
The biotransformation of taxadiene by cell suspension cultures of Catharanthus roseus has provided valuable information about the enzymatic conversion of taxane precursors, opening avenues for the biosynthesis of novel taxoids (Dai et al., 2002).
Properties
Molecular Formula |
C22H34O4 |
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Molecular Weight |
362.5 g/mol |
IUPAC Name |
[(1S,3S,5S,8S,10S,14S)-10,14-dihydroxy-8,12,15,15-tetramethyl-4-methylidene-5-tricyclo[9.3.1.03,8]pentadec-11-enyl] acetate |
InChI |
InChI=1S/C22H34O4/c1-12-9-17(24)16-10-15-13(2)19(26-14(3)23)7-8-22(15,6)11-18(25)20(12)21(16,4)5/h15-19,24-25H,2,7-11H2,1,3-6H3/t15-,16-,17+,18+,19+,22+/m1/s1 |
InChI Key |
KHXOPJUQEGBFTQ-WDHPPJNLSA-N |
Isomeric SMILES |
CC1=C2[C@H](C[C@@]3(CC[C@@H](C(=C)[C@H]3C[C@@H](C2(C)C)[C@H](C1)O)OC(=O)C)C)O |
Canonical SMILES |
CC1=C2C(CC3(CCC(C(=C)C3CC(C2(C)C)C(C1)O)OC(=O)C)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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